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For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Strontium-85 (Sr-85), a radioactive isotope commonly used in research. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and the environment. This

guide is intended for researchers, scientists, and drug development professionals who handle

radioactive materials.

Key Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to follow the principle of ALARA (As

Low As Reasonably Achievable) to minimize radiation exposure.[1] Appropriate personal

protective equipment (PPE), including a lab coat, disposable gloves, and safety glasses, must

be worn at all times when handling Sr-85.[1] Work should be conducted in designated areas,

and all surfaces should be covered with absorbent paper.[1] Due to the gamma and positron

emissions of Strontium-85, shielding with 0.7 cm of lead is recommended for storage and

handling of unshielded sources.[1]

Accurate inventory management is crucial. All receipt, use, and disposal of Sr-85 must be

meticulously documented.[1] Regular surveys of the work area should be performed to detect

any contamination promptly.[1]

Quantitative Data for Strontium-85 Disposal
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The following table summarizes key quantitative data relevant to the disposal of Strontium-85.

Parameter Value Unit
Regulation/Guideli
ne

Half-life 64.8 days [2]

Minimum Decay-in-

Storage Period
648 days 10 Half-lives

Sewer Disposal Limit

(Monthly Average

Concentration)

3E-4 µCi/mL
10 CFR 20, Appendix

B, Table 3

Annual Sewer

Disposal Limit (All

other radionuclides)

1 Curie 10 CFR 20.2003

Disposal Procedures
There are three primary methods for the disposal of Strontium-85 waste from a laboratory

setting: Decay-in-Storage (DIS), disposal via the sanitary sewer, and as solid radioactive waste.

The appropriate method depends on the physical form and activity of the waste.

Experimental Protocol: Decay-in-Storage (DIS)
Decay-in-Storage is a suitable method for Sr-85 due to its relatively short half-life of 64.8 days.

The Nuclear Regulatory Commission (NRC) permits this method for radionuclides with half-

lives of 120 days or less.

Methodology:

Segregation: Segregate Sr-85 waste from other radioactive waste, particularly long-lived

isotopes.[3]

Containerization: Place the waste in a designated, properly shielded container. The container

must be labeled with "Caution, Radioactive Material," the isotope (Strontium-85), the initial

activity, and the date it was placed in storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://downloads.regulations.gov/NRC-2021-0217-0011/content.pdf
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://hps.org/publicinformation/ate/q9860/
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the container in a secure, designated radioactive waste storage area for a

minimum of 10 half-lives (approximately 648 days). This allows the radioactivity to decay to a

level that is indistinguishable from background radiation.

Survey: After the decay period, survey the waste container using a calibrated radiation

detection meter (e.g., a Geiger-Müller counter) in a low-background area. The radiation level

should be at background.

Disposal: If the survey confirms that the radioactivity is at background levels, deface or

remove all radioactive material labels from the container. The waste can then be disposed of

as regular trash. Maintain a record of the disposal, including the survey results.

Disposal via Sanitary Sewer
Aqueous, water-soluble Sr-85 waste may be disposed of via the sanitary sewer system,

provided that specific regulatory limits are met. This method is governed by the regulations

outlined in 10 CFR 20.2003.[4][5]

Methodology:

Solubility: Ensure the waste is readily soluble or dispersible in water.[1]

Concentration Calculation: Before disposal, calculate the concentration of Sr-85 in the

effluent. This concentration must not exceed the monthly average concentration limit of 3E-4

µCi/mL as specified in 10 CFR 20, Appendix B, Table 3.

Volume and Dilution: The disposal should be done with copious amounts of running water to

ensure maximum dilution.

Record Keeping: Maintain accurate records of all sewer disposals, including the date,

isotope, activity, volume of water used for dilution, and the calculated concentration.

Annual Limit: The total amount of all radioactive material (excluding H-3 and C-14) disposed

of via the sanitary sewer by a licensee must not exceed 1 Curie per year.[5]

Solid Radioactive Waste Disposal
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Solid Sr-85 waste, such as contaminated labware (e.g., pipette tips, tubes), absorbent paper,

and gloves, must be disposed of as solid radioactive waste.

Methodology:

Segregation: Segregate solid Sr-85 waste into designated containers. Strontium-85 is

classified as an intermediate-lived isotope.[3]

Waste Minimization: Do not mix non-radioactive trash with radioactive waste. Avoid

generating "mixed waste" which contains both radioactive and hazardous chemical

components.[1]

Sharps: All sharps (needles, scalpels, etc.) must be placed in a clearly labeled, puncture-

resistant container before being placed in the solid waste bin.

Container Labeling: The solid waste container must be clearly labeled with "Caution,

Radioactive Material," the isotope (Strontium-85), and the date of accumulation.

Collection: Once the container is full, it should be sealed and transferred to the institution's

designated radioactive waste collection area for pickup by a licensed radioactive waste

disposal service.

Strontium-85 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Strontium-85 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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